AUT1 vs. AUT2: Kv3.1b Potency and Maximal Efficacy
AUT1 is a less potent Kv3.1b/Kv3.2a modulator than its analog AUT2 (EC50s: AUT1 4.7/4.9 µM vs. AUT2 0.9/1.9 µM, representing a 2.6- to 5.2-fold difference in potency) . Critically, this difference in potency is associated with divergent functional outcomes in auditory brainstem neurons: AUT1 increased the maximum firing rate, whereas AUT2 reduced it, despite both being positive modulators . This demonstrates that higher potency does not equate to a similar or more desirable functional outcome and underscores the need for compound-specific selection based on the desired physiological effect.
| Evidence Dimension | Potency (EC50) and Functional Effect on Neuronal Firing |
|---|---|
| Target Compound Data | EC50 = 4.7 µM (Kv3.1b), 4.9 µM (Kv3.2a); Increased maximum firing rate in MNTB neurons |
| Comparator Or Baseline | AUT2: EC50 = 0.9 µM (Kv3.1b), 1.9 µM (Kv3.2a); Reduced firing rate in MNTB neurons |
| Quantified Difference | AUT1 is 5.2x less potent on Kv3.1b and 2.6x less potent on Kv3.2a; AUT1 increases firing rate while AUT2 decreases it . |
| Conditions | Electrophysiology: CHO cells expressing human Kv3.1b or Kv3.2a (EC50); Brain slice recordings of mouse medial nucleus of the trapezoid body (MNTB) neurons (firing rate). |
Why This Matters
Selecting AUT1 over the more potent AUT2 is essential when the experimental objective is to enhance Kv3-mediated neuronal firing, as a more potent modulator can paradoxically suppress this activity.
